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Compound of Interest

Compound Name: Mercury(I) iodide

Cat. No.: B3057228 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the fundamental physicochemical

properties of Mercury(I) iodide (Hg₂I₂), a compound of historical and continued interest in

various scientific domains. This document outlines its molar mass and density, provides

detailed experimental protocols for their determination, and illustrates a key chemical

transformation. The information presented herein is intended to support research and

development activities where precise material characterization is paramount.

Quantitative Physicochemical Data
The molar mass and density of Mercury(I) iodide are critical parameters for stoichiometric

calculations, formulation development, and material characterization. A summary of these

properties is presented in Table 1.

Property Value Units

Molar Mass 654.99 g/mol

Density ~7.7 g/cm³[1][2]

Note: The density is an approximate value as it can be influenced by the crystalline form and

purity of the substance.
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Experimental Protocols for Property Determination
Accurate determination of the molar mass and density of Mercury(I) iodide requires rigorous

experimental procedures. The following sections detail standardized methodologies that can be

adapted for this specific compound.

Determination of Molar Mass
While the molar mass of a pure compound like Mercury(I) iodide is typically calculated from

the atomic masses of its constituent elements as found on the periodic table, experimental

verification can be performed using colligative properties. One such method is Freezing Point

Depression.

Principle: The freezing point of a solvent is depressed when a solute is dissolved in it. The

extent of this depression is directly proportional to the molal concentration of the solute. By

measuring this change, the molar mass of the solute can be determined.

Methodology:

Solvent Selection: Choose a solvent in which Mercury(I) iodide is sparingly soluble and

does not react. Due to the very low aqueous solubility of Mercury(I) iodide, a non-aqueous

solvent would be necessary. Historically, some solubility has been noted in castor oil[1]. The

chosen solvent must have a known freezing point depression constant (Kf).

Apparatus: A precise thermometer or temperature probe, a test tube, a beaker for a cooling

bath, and an analytical balance are required.

Procedure: a. Accurately weigh a known mass of the chosen solvent into a test tube. b.

Determine the freezing point of the pure solvent by gradually cooling it in a cooling bath and

recording the temperature at which it freezes. c. Accurately weigh a small, known mass of

dry Mercury(I) iodide powder. d. Add the Mercury(I) iodide to the solvent in the test tube

and ensure it dissolves completely. Gentle agitation may be required. e. Determine the

freezing point of the resulting solution using the same cooling method.

Calculation: a. Calculate the change in freezing point (ΔTf) = Freezing point of pure solvent -

Freezing point of the solution. b. Calculate the molality (m) of the solution using the formula:

ΔTf = Kf * m. c. From the molality, calculate the moles of solute (Mercury(I) iodide) =
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molality * mass of solvent (in kg). d. Finally, calculate the experimental molar mass = mass of

Mercury(I) iodide (in g) / moles of Mercury(I) iodide.

Determination of Density
The density of a solid material such as Mercury(I) iodide can be accurately determined using

Gas Pycnometry.

Principle: Gas pycnometry measures the volume of a solid object by determining the volume of

gas displaced by the object. Helium is often used as the displacement gas due to its inert

nature and small atomic size, which allows it to penetrate small pores. The density is then

calculated from the measured volume and the mass of the sample.

Methodology:

Apparatus: A gas pycnometer and an analytical balance are required.

Procedure: a. Accurately weigh a sample of dry Mercury(I) iodide powder using an

analytical balance. Record this mass. b. Place the weighed sample into the sample chamber

of the gas pycnometer. c. Seal the sample chamber and follow the instrument's instructions

to purge the chamber with the analysis gas (typically helium) to remove any adsorbed gases

from the sample surface. d. The instrument will then automatically carry out a series of gas

expansions between a reference chamber and the sample chamber to determine the volume

of the solid sample.

Calculation: a. The density (ρ) is calculated using the formula: ρ = mass / volume. b. The

mass is the value obtained from the analytical balance. c. The volume is the value

determined by the gas pycnometer.

Chemical Properties and Transformations
Mercury(I) iodide is a photosensitive compound that undergoes decomposition upon exposure

to light or heat.[1][3] This transformation is a critical consideration in the handling, storage, and

application of this material.

Decomposition Pathway
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The primary decomposition pathway for Mercury(I) iodide involves a disproportionation

reaction, yielding elemental mercury (Hg) and Mercury(II) iodide (HgI₂).[3] This reaction is

responsible for the characteristic color change of the compound from yellow to a greenish hue

upon exposure to light, due to the formation of finely dispersed metallic mercury.[2][3]

The following diagram illustrates this decomposition process.

Mercury(I) Iodide
(Hg₂I₂)

(Yellow Solid)

Elemental Mercury
(Hg)

(Liquid Metal)Light (hν) or Heat (Δ)

Mercury(II) Iodide
(HgI₂)

(Red/Yellow Solid)

Light (hν) or Heat (Δ)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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